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Compound of Interest

Compound Name: 7'-Hydroxy ABA-d2

Cat. No.: B15139946

A Technical Guide to 7'-Hydroxy ABA-d2 for
Researchers

This technical guide provides an in-depth overview of 7'-Hydroxy Abscisic Acid-d2 (7'-Hydroxy
ABA-d2), a deuterated metabolite of the plant hormone Abscisic Acid (ABA). This document is
intended for researchers, scientists, and drug development professionals interested in utilizing
this stable isotope-labeled compound for metabolic research, pharmacokinetic studies, and as
an internal standard for quantitative analysis.

Commercial Availability and Suppliers

7'-Hydroxy ABA-d2 is a specialized chemical available from a limited number of suppliers. The
primary identified commercial source is MedChemExpress.

Table 1: Supplier Information for 7'-Hydroxy ABA-d2

. Catalog Additional
Supplier Product Name CAS Number .
Number Information
MedChemExpres  7'-Hydroxy ABA- For research use
HY-111975S1 865875-19-0
S d2 only.[1][2]

Table 2: Physicochemical Properties of 7'-Hydroxy ABA-d2
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Property Value Source

Molecular Formula C15H18D20s MedChemExpress
Molecular Weight 282.33 g/mol MedChemExpress
Labeled Atom Deuterium (2H, D) MedChemExpress
Unlabeled CAS 91897-25-5 MedChemExpress

Quantitative Data:

Quantitative data such as purity, available quantities, and pricing are typically not publicly listed
and are subject to batch-specific variations. Researchers are advised to request a Certificate of
Analysis (CoA) and a price quote directly from the supplier.

Abscisic Acid Metabolism and the Role of 7'-
Hydroxylation

Abscisic acid (ABA) is a key phytohormone that regulates various aspects of plant growth,
development, and stress responses. The concentration of active ABA is tightly controlled
through a balance of biosynthesis and catabolism.[3][4] One of the catabolic pathways for ABA
is hydroxylation at the 7'-position of the cyclohexene ring, leading to the formation of 7'-Hydroxy
ABA.[3] This metabolite is generally considered to be an inactive form of the hormone.

The use of deuterated standards like 7'-Hydroxy ABA-d2 is crucial for accurately tracing and
guantifying these metabolic pathways. The stable isotope label allows for precise differentiation
from endogenous, unlabeled compounds in complex biological matrices when using mass
spectrometry-based analytical methods.

Diagram 1: Simplified Abscisic Acid Catabolic Pathway
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Caption: Simplified overview of the major ABA catabolic pathways.

Experimental Protocols

While a specific, validated protocol for the use of 7'-Hydroxy ABA-d2 is not readily available in

the public domain, the following represents a general workflow for the quantification of

deuterated plant hormones using Liquid Chromatography-Mass Spectrometry (LC-MS). This

protocol should be optimized and validated for the specific experimental conditions and matrix.

General Experimental Workflow for Quantification of 7'-
Hydroxy ABA using 7'-Hydroxy ABA-d2 as an Internal

Standard

Diagram 2: Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ABA-d2]. BenchChem, [2025]. [Online PDF]. Available at:
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7-hydroxy-aba-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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